Cas no 549548-12-1 (4-(Butylamino)-5-ethylcatechol)

• Product Name: 4-(Butylamino)-5-ethylcatechol
• CAS No: 549548-12-1
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 1016877
• Update Time: 2023-08-02

4-(Butylamino)-5-ethylcatechol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-(butylamino)-5-ethyl-(9CI)
• 4-(butylamino)-5-ethylbenzene-1,2-diol
• 1,2-benzenediol,4-(butylamino)-5-ethyl-
• 4-(Butylamino)-5-ethylcatechol
• 4-n-butylamino-5-ethyl-1,2-dihydroxybenzene

• Inchi： 1S/C12H19NO2/c1-3-5-6-13-10-8-12(15)11(14)7-9(10)4-2/h7-8,13-15H,3-6H2,1-2H3
• InChI Key： FYGDLKDEOWHKHL-UHFFFAOYSA-N
• SMILES： OC1C(=CC(CC)=C(C=1)NCCCC)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Topological Polar Surface Area: 52.5